![molecular formula C21H14N4O4 B7695364 N-(2-nitrophenyl)-2-(3-phenyl-1,2,4-oxadiazol-5-yl)benzamide](/img/structure/B7695364.png)
N-(2-nitrophenyl)-2-(3-phenyl-1,2,4-oxadiazol-5-yl)benzamide
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Overview
Description
N-(2-nitrophenyl)-2-(3-phenyl-1,2,4-oxadiazol-5-yl)benzamide, also known as NBD-PEB, is a fluorescent probe that has been widely used in scientific research for the detection of protein-lipid interactions. This compound has unique properties that make it a valuable tool for investigating the biochemical and physiological effects of these interactions.
Mechanism of Action
The mechanism of action of N-(2-nitrophenyl)-2-(3-phenyl-1,2,4-oxadiazol-5-yl)benzamide is based on its ability to interact with the hydrophobic regions of lipid membranes. This compound is highly fluorescent and emits light when excited by a light source. When this compound is incorporated into a lipid membrane, its fluorescence is quenched due to the proximity of the lipid molecules. However, when the lipid environment changes, such as when a protein interacts with the membrane, the fluorescence of this compound is restored. This change in fluorescence can be measured and used to detect protein-lipid interactions.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. This compound has been shown to alter the fluidity of lipid membranes, which can affect the function of membrane proteins. This compound has also been shown to interact with specific amino acid residues in proteins, which can affect protein structure and function. In addition, this compound has been shown to have antioxidant properties, which can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-nitrophenyl)-2-(3-phenyl-1,2,4-oxadiazol-5-yl)benzamide is its high sensitivity to changes in the lipid environment. This compound can detect even small changes in the lipid composition of membranes, making it a valuable tool for investigating protein-lipid interactions. In addition, this compound is relatively easy to use and can be incorporated into a variety of experimental systems.
However, there are also some limitations to the use of this compound. This compound is highly sensitive to environmental factors, such as pH and temperature, which can affect its fluorescence properties. In addition, this compound can be toxic to cells at high concentrations, which can limit its use in some experimental systems.
Future Directions
There are a number of future directions for the use of N-(2-nitrophenyl)-2-(3-phenyl-1,2,4-oxadiazol-5-yl)benzamide in scientific research. One area of interest is the development of new methods for the detection of protein-lipid interactions using this compound. This could involve the use of new experimental systems, such as microfluidic devices, to improve the sensitivity and accuracy of measurements.
Another area of interest is the use of this compound in the study of disease mechanisms. This compound has been used to study the interaction of proteins with lipid membranes in a variety of disease states, such as Alzheimer's disease and cancer. Future research could focus on the development of new methods for using this compound to investigate the role of protein-lipid interactions in disease progression.
Overall, this compound is a valuable tool for investigating protein-lipid interactions in scientific research. This compound has unique properties that make it highly sensitive to changes in the lipid environment, and it has been used in a variety of experimental systems to study the biochemical and physiological effects of these interactions. With continued research and development, this compound has the potential to be a powerful tool for investigating the role of protein-lipid interactions in health and disease.
Synthesis Methods
The synthesis of N-(2-nitrophenyl)-2-(3-phenyl-1,2,4-oxadiazol-5-yl)benzamide is a multi-step process that involves the reaction of several chemical compounds. The first step is the synthesis of 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid, which is then reacted with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 2-aminonitrobenzene to form this compound. The final product is purified using column chromatography and characterized using spectroscopic techniques.
Scientific Research Applications
N-(2-nitrophenyl)-2-(3-phenyl-1,2,4-oxadiazol-5-yl)benzamide has been used extensively in scientific research for the detection of protein-lipid interactions. This compound is highly sensitive to changes in the lipid environment and can detect even small changes in the lipid composition of membranes. This compound has been used to study the interaction of proteins with lipid membranes, such as the interaction of membrane proteins with lipids in the plasma membrane. This compound has also been used to study the effects of lipids on the structure and function of proteins, such as the effect of cholesterol on the structure of membrane proteins.
Properties
IUPAC Name |
N-(2-nitrophenyl)-2-(3-phenyl-1,2,4-oxadiazol-5-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14N4O4/c26-20(22-17-12-6-7-13-18(17)25(27)28)15-10-4-5-11-16(15)21-23-19(24-29-21)14-8-2-1-3-9-14/h1-13H,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVBJAFMEFAWYDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3C(=O)NC4=CC=CC=C4[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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